(S)-Bicalutamide (1S)-Camphanic Acid Ester
(S)-Bicalutamide (1S)-Camphanic Acid Ester
Brand Name:
Vulcanchem
CAS No.:
1217519-01-1
VCID:
VC0026913
InChI:
InChI=1S/C28H26F4N2O7S/c1-24(2)25(3)11-12-27(24,41-22(25)36)23(37)40-26(4,15-42(38,39)19-9-6-17(29)7-10-19)21(35)34-18-8-5-16(14-33)20(13-18)28(30,31)32/h5-10,13H,11-12,15H2,1-4H3,(H,34,35)/t25?,26-,27?/m1/s1
SMILES:
CC1(C2(CCC1(OC2=O)C(=O)OC(C)(CS(=O)(=O)C3=CC=C(C=C3)F)C(=O)NC4=CC(=C(C=C4)C#N)C(F)(F)F)C)C
Molecular Formula:
C28H26F4N2O7S
Molecular Weight:
610.577
(S)-Bicalutamide (1S)-Camphanic Acid Ester
CAS No.: 1217519-01-1
Reference Standards
VCID: VC0026913
Molecular Formula: C28H26F4N2O7S
Molecular Weight: 610.577
| CAS No. | 1217519-01-1 |
|---|---|
| Product Name | (S)-Bicalutamide (1S)-Camphanic Acid Ester |
| Molecular Formula | C28H26F4N2O7S |
| Molecular Weight | 610.577 |
| IUPAC Name | [(2S)-1-[4-cyano-3-(trifluoromethyl)anilino]-3-(4-fluorophenyl)sulfonyl-2-methyl-1-oxopropan-2-yl] 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
| Standard InChI | InChI=1S/C28H26F4N2O7S/c1-24(2)25(3)11-12-27(24,41-22(25)36)23(37)40-26(4,15-42(38,39)19-9-6-17(29)7-10-19)21(35)34-18-8-5-16(14-33)20(13-18)28(30,31)32/h5-10,13H,11-12,15H2,1-4H3,(H,34,35)/t25?,26-,27?/m1/s1 |
| Standard InChIKey | KNOWAADSTULBRZ-WTGGTCQISA-N |
| SMILES | CC1(C2(CCC1(OC2=O)C(=O)OC(C)(CS(=O)(=O)C3=CC=C(C=C3)F)C(=O)NC4=CC(=C(C=C4)C#N)C(F)(F)F)C)C |
| PubChem Compound | 46780802 |
| Last Modified | Nov 11 2021 |
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